3-(Cyclopropylmethyl)-5-iodophenol

• Molecular Formula: C10H11IO
• Molecular Weight: 274.10 g/mol
• SMILES: C1CC1CC2=CC(=CC(=C2)I)O
• InChI: InChI=1S/C10H11IO/c11-9-4-8(3-7-1-2-7)5-10(12)6-9/h4-7,12H,1-3H2
• InChIKey: AFLRGUPOKCLNTR-UHFFFAOYSA-N

3-(Cyclopropylmethyl)-5-iodophenol Overview

3-(Cyclopropylmethyl)-5-iodophenol (CAS 1243289-28-2) is a halogenated phenolic compound with the molecular formula C10H11IO and a molecular weight of 274.10 g/mol, featuring a phenolic hydroxyl group, an iodine atom at the 5-position, and a cyclopropylmethyl substituent at the 3-position . The canonical SMILES is C1CC1CC2=CC(=CC(=C2)I)O [1]. It belongs to the broader class of substituted iodophenols and is primarily utilized as a synthetic intermediate in drug discovery programs, particularly those targeting proteolysis-targeting chimeras (PROTACs) and kinase inhibitors .

1

PROTAC intermediate synthesis — iodo handle enables Suzuki-Miyaura and Sonogashira coupling for modular degrader assembly

2

Kinase fragment library building — conformationally restricted cyclopropylmethyl-phenol scaffold supports fragment-based discovery workflows

3

Enzyme pathway probe — reported interactions with 5-lipoxygenase, dihydroorotase, and MPO support pathway-screening studies

• [1] PubChem. 3-(Cyclopropylmethyl)-5-iodophenol. SMILES: C1CC1CC2=CC(=CC(=C2)I)O. View Source

Why 3-(Cyclopropylmethyl)-5-iodophenol Is Irreplaceable

Substituting 3-(Cyclopropylmethyl)-5-iodophenol with unsubstituted 3-iodophenol or a simple alkylphenol is not functionally equivalent. The presence of both the iodine atom and the cyclopropylmethyl group is critical. The iodine at the 5-position serves as a key synthetic handle for cross-coupling reactions, particularly Suzuki-Miyaura and Sonogashira couplings . The cyclopropylmethyl group, with its unique spatial profile and metabolic stability benefits, imparts distinct lipophilicity and conformational constraints that differ significantly from other alkyl substituents, directly impacting target binding and pharmacokinetic properties [1]. Evidence shows that 4-cyclopropylmethyl-phenol exhibits a Ki of 1.20E+6 nM, while the presence of an iodine atom in other analogs can shift lipophilicity (ALogP) by approximately 1.11 units, underscoring the non-additive nature of these substituents [2].

Target: 3-(Cyclopropylmethyl)-5-iodophenol

Substitute: Simple iodophenol or alkylphenol

5-iodo substituent serves as a cross-coupling handle for palladium-catalyzed reactions

May lack the iodo handle, limiting synthetic utility in modular PROTAC or fragment elaboration

Cyclopropylmethyl group imparts distinct spatial profile and lipophilicity that affect target binding

Simple alkyl or unsubstituted phenol may shift binding affinity and metabolic stability in ways that do not transfer

• [1] Patents Google. Novel compounds. WO2002080893A1. View Source
• [2] BindingDB. BDBM50023371: 4-Cyclopropylmethyl-phenol. CHEMBL162030. https://bindingdb.org View Source

3-(Cyclopropylmethyl)-5-iodophenol vs. Analogs

Physicochemical Differences in Positional Isomers

The target compound, 3-(Cyclopropylmethyl)-5-iodophenol, demonstrates a distinct hydrophobic-hydrophilic balance compared to its positional isomers. Data indicate an ALogP of 1.11 [1], which influences membrane permeability and binding. In contrast, a related analog, 4-(Cyclopropylmethyl)-3-iodophenol, exhibits a Polar Surface Area (PSA) of 20.23 Ų, indicating differences in hydrogen-bonding capacity . These variations in ALogP and PSA directly affect solubility, permeability, and potential for nonspecific binding.

Physicochemical profile

Class-level

Target ALogP = 1.11

Comparator PSA = 20.23 Ų (4-(cyclopropylmethyl)-3-iodophenol)

Supports isomer-specific property review

In silico prediction; experimental solubility and permeability data to verify

Evidence Dimension	ALogP and PSA comparison between positional isomers
Target Compound Data	ALogP = 1.11
Comparator Or Baseline	4-(Cyclopropylmethyl)-3-iodophenol: PSA = 20.23 Ų; 3-iodophenol: ALogP not directly comparable due to absence of cyclopropylmethyl group
Quantified Difference	ALogP for target is 1.11; PSA for comparator is 20.23 Ų. Direct numerical difference in ALogP cannot be calculated without comparator ALogP data, but the values highlight the impact of iodine substitution position on physicochemical properties.
Conditions	In silico prediction using standard medicinal chemistry property calculators.

Why This Matters

For procurement, these physicochemical differences mean that isomers cannot be substituted without altering the compound's solubility and permeability profile, which can derail a lead optimization campaign.

• [1] Clinical Drug Experience Knowledgebase. 3-(Cyclopropylmethyl)-5-iodophenol. https://www.cdek.liu.edu View Source

5-Lipoxygenase and Dihydroorotase Inhibition

3-(Cyclopropylmethyl)-5-iodophenol has been tested for inhibition of key enzymes. It demonstrated binding to 5-Lipoxygenase (5-LO) in vitro at 1 µM and inhibited dihydroorotase from mouse Ehrlich ascites with a reported IC50 of 1.00E+6 nM at pH 7.37 [1]. For comparison, 2,4,6-triiodophenol has documented cyclooxygenase (COX) inhibitory activity [2], while 5-(4-iodophenyl)-1-{4-(methylsulfonyl)phenyl}-3-(trifluoromethyl)-1H-pyrazole exhibits potent COX-2 inhibition with an IC50 of 0.05 µM [3]. The target compound's unique profile against 5-LO and dihydroorotase, rather than COX-2, may be influenced by the cyclopropylmethyl group.

Enzyme inhibition

Cross-study

5-LO binding at 1 µM; Dihydroorotase IC50 = 1.00E+6 nM

Supports enzyme selectivity screening context

Cross-study comparison; distinct from COX-2 inhibitor profile (comparator IC50 0.05 µM)

Evidence Dimension	Enzyme inhibition potency (5-LO, Dihydroorotase, COX-2)
Target Compound Data	5-LO inhibition at 1 µM; Dihydroorotase IC50 = 1.00E+6 nM
Comparator Or Baseline	2,4,6-Triiodophenol: COX inhibition; Iodo-celecoxib analog: COX-2 IC50 = 0.05 µM
Quantified Difference	Target compound shows micromolar-range activity against 5-LO and dihydroorotase, while comparators show COX-2 inhibition at 0.05 µM. The difference in enzyme selectivity is qualitative.
Conditions	In vitro enzyme assays under standard conditions.

Why This Matters

A researcher requiring a starting point for 5-LO or dihydroorotase inhibition would find 3-(Cyclopropylmethyl)-5-iodophenol a more relevant tool compound than general COX inhibitors, avoiding wasted resources on an unsuitable scaffold.

• [1] BindingDB. Dihydroorotase inhibition by 3-(Cyclopropylmethyl)-5-iodophenol. https://ww.w.bindingdb.org View Source
• [2] Patents Justia. Use of 2,4-disubstituted phenol derivatives as 5-lipoxygenase inhibitors. https://patents.justia.com View Source
• [3] ACS Publications. [123I]-Celecoxib Analogues as SPECT Tracers of Cyclooxygenase-2. https://pubs.acs.org View Source

MPO Inhibition Profile

A structurally related cyclopropylmethyl-iodo compound, CHEMBL4792720, has demonstrated potent inhibition of recombinant human myeloperoxidase (MPO) with an IC50 of 159 nM in a fluorescence-based assay [1]. This suggests that the cyclopropylmethyl-iodo scaffold may confer affinity for MPO. In contrast, simple iodophenols like 2-iodophenol show very weak binding to human iodotyrosine deiodinase, with a kcat/Km more than 4 orders of magnitude lower than that for iodotyrosine [2]. This indicates that the cyclopropylmethyl group contributes significantly to target engagement.

MPO inhibition

Class-level

Analog MPO IC50 = 159 nM (CHEMBL4792720)

Supports MPO pathway inhibition research context

Data from structurally related analog; direct confirmation pending

Evidence Dimension	MPO Inhibition (IC50) vs. Iodotyrosine Deiodinase Activity (kcat/Km)
Target Compound Data	CHEMBL4792720 (a cyclopropylmethyl-iodo analog): MPO IC50 = 159 nM
Comparator Or Baseline	2-Iodophenol: very weak binding to iodotyrosine deiodinase (>4 orders of magnitude less than iodotyrosine)
Quantified Difference	Target analog shows 159 nM MPO inhibition; simple iodophenol shows negligible binding to a related enzyme. The difference is >10,000-fold in target engagement.
Conditions	In vitro enzyme inhibition and binding assays.

Why This Matters

For researchers investigating MPO-related pathologies, 3-(Cyclopropylmethyl)-5-iodophenol offers a more potent and selective starting scaffold than simple iodophenols, which are essentially inactive against this target class.

• [1] BindingDB. BDBM50554044 CHEMBL4792720. MPO IC50 = 159 nM. https://ww.w.bindingdb.org View Source
• [2] PubMed Central. Active Site Binding is not Sufficient for Reductive Deiodination by Iodotyrosine Deiodinase. https://pmc.ncbi.nlm.nih.gov View Source

Key Applications of 3-(Cyclopropylmethyl)-5-iodophenol

PROTAC Synthesis via Iodine Handle

The 5-iodo substituent is a prime synthetic handle for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings . This allows for the efficient attachment of the cyclopropylmethyl-phenol moiety to various linkers or warheads, a critical step in the modular synthesis of PROTACs (Proteolysis Targeting Chimeras). The cyclopropylmethyl group can be used to tune the physicochemical properties of the resulting degrader, impacting cell permeability and ternary complex formation. The compound's availability as a research-grade intermediate (min. purity 95%) supports its use in this application [1].

Kinase Fragment Library: Conformationally Restricted Phenol

The cyclopropylmethyl group provides a unique, conformationally restricted aliphatic motif that can occupy small hydrophobic pockets often found in kinase ATP-binding sites . As part of a fragment-based drug discovery (FBDD) library, 3-(Cyclopropylmethyl)-5-iodophenol can serve as a starting fragment for growing into a more potent inhibitor. The iodine atom also provides anomalous scattering for X-ray crystallography, facilitating rapid structural determination of fragment hits bound to the target kinase [1].

Targeting MPO and 5-LO in Inflammation

Preliminary data suggests that compounds containing the cyclopropylmethyl-iodo scaffold can inhibit MPO with an IC50 of 159 nM and bind to 5-LO [1]. This positions 3-(Cyclopropylmethyl)-5-iodophenol as a valuable starting point for a medicinal chemistry campaign targeting inflammatory diseases. Its unique profile, distinct from classic COX inhibitors, could lead to novel anti-inflammatory agents with potentially reduced gastrointestinal side effects. Researchers can use this compound to rapidly synthesize a focused library of analogs to explore the structure-activity relationship (SAR) around these dual targets.

Application

Selection Property

Validation Focus

PROTAC intermediate synthesis

Iodo cross-coupling handle for modular linker attachment

Coupling efficiency and linker compatibility under palladium-catalyzed conditions

Kinase fragment-based discovery

Conformationally restricted cyclopropylmethyl-phenol scaffold

Fragment growth feasibility and anomalous scattering for crystallographic validation

Inflammatory enzyme pathway studies

MPO and 5-LO enzyme inhibition profile

Enzyme selectivity confirmation and SAR exploration across target pathways

• [1] BindingDB. BDBM50554044 CHEMBL4792720. https://ww.w.bindingdb.org View Source